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Compound Name: 3-Bromo-4-chloroquinolin-6-amine
Cat. No.: B15321435
Get Quote
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To Researchers, Scientists, and Drug Development Professionals,

Following a comprehensive search of chemical databases and scientific literature, we must
report that a specific CAS (Chemical Abstracts Service) Registry Number for the compound 3-
Bromo-4-chloroquinolin-6-amine has not been identified. The absence of a unique CAS
identifier and the lack of published data in reputable sources such as PubChem, chemical
supplier catalogs, and peer-reviewed journals suggest that this specific isomer may not be a
well-characterized or commercially available compound at this time.

The creation of an in-depth technical guide, as requested, requires a foundation of verifiable
data, including established physicochemical properties, synthesis protocols, and safety
information. Without a registered CAS number and associated scientific literature, generating
such a guide would not meet the standards of scientific integrity and accuracy.

While data on the requested molecule is unavailable, significant information exists for
structurally related quinoline isomers and precursors, which are crucial building blocks in
medicinal chemistry. For reference, these include:

e 3-Bromo-4-chloroquinoline:
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o CAS Number: 74575-17-0[1][2]

o Molecular Formula: CoHsBrCIN[1][2]

o Molecular Weight: 242.50 g/mol [1][2]
e 3-Bromoquinolin-6-amine:

o CAS Number: 7101-96-4[3]

o Molecular Formula: CoH7BrNz[3]

o Molecular Weight: 223.07 g/mol [3]
e 4-Amino-3-bromoquinoline:

o CAS Number: 36825-36-2[4]

o Molecular Formula: CoH7BrNz[4]

o Molecular Weight: 223.07 g/mol [4]

The chemistry of these related compounds, particularly the reactivity of the chloro- and bromo-
substituents in nucleophilic substitution and cross-coupling reactions, forms the basis for the
synthesis of a wide array of biologically active molecules, including kinase inhibitors.[5][6] The
synthesis of halogenated quinolines often involves the cyclization of substituted anilines
followed by chlorination of a hydroxyquinoline intermediate using reagents like phosphorus
oxychloride (POCIs).[7][8][9]

We are committed to providing accurate and authoritative scientific information. Should "3-
Bromo-4-chloroquinolin-6-amine” be synthesized and characterized in the future, we would
be pleased to develop the comprehensive technical guide. We recommend that researchers
interested in this specific substitution pattern consult the literature for multi-step synthetic
routes starting from more accessible quinoline precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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